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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lead neodecanoate (CAS No. 27253-28-7) is a metal carboxylate that finds application in
various industrial processes.[1][2] A thorough understanding of its physical properties is
essential for its safe handling, application, and for the development of new formulations. This
technical guide provides a comprehensive overview of the known physical characteristics of
lead neodecanoate, outlines general experimental protocols for their determination, and
presents a logical workflow for its characterization.

Core Physical Properties

The physical properties of lead neodecanoate have been reported across various sources. A
summary of these properties is presented in the table below for ease of reference and
comparison.
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Property Value Source(s)
Molecular Formula C20H3804Pb [3]
Molecular Weight 549.71 g/mol [1103114]
Appearance Amber 'fo l?rown liquid[5] / Light 2]

yellow liquid
Density 1.11 g/cm3 [11[4116]
Boiling Point 150 °C [1][4][6]
Melting Point Not available
Flash Point 40 °C [1][4][6]
Solubility Insoluble in water [5]

Experimental Protocols for Physical Property
Determination

While specific experimental protocols for the determination of all physical properties of lead
neodecanoate are not readily available in the public domain, standard methodologies for
similar metal carboxylate compounds can be applied.

Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For a compound like lead neodecanoate, which is a liquid at room temperature, this
property is not applicable. However, for solid metal carboxylates, the following method is
commonly used:

o Capillary Method: A small, powdered sample is packed into a capillary tube and placed in a
melting point apparatus. The temperature is gradually increased, and the range from the
temperature at which the substance begins to melt to the temperature at which it is
completely liquid is recorded as the melting point range.

Determination of Boiling Point
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor.

« Distillation Method: The compound is heated in a distillation apparatus. The temperature at
which the liquid boils and its vapor condenses is recorded as the boiling point. For accuracy,
the atmospheric pressure should be recorded and the boiling point corrected to standard
pressure if necessary.

Determination of Density

Density is the mass of a substance per unit volume.

o Pycnometer Method: A pycnometer, a flask with a specific volume, is weighed empty and
then again when filled with the liquid sample. The density is calculated by dividing the mass
of the sample by the known volume of the pycnometer. The temperature at which the
measurement is made should be recorded as density is temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

» Visual Method: A known amount of the solute (lead neodecanoate) is added to a known
volume of a solvent (e.g., water, organic solvents) at a specific temperature. The mixture is
agitated, and the solubility is determined by visual inspection of whether the solute has
completely dissolved. For quantitative analysis, the saturated solution can be analyzed for its
concentration of the dissolved solute.

Workflow for Physicochemical Characterization

The following diagram illustrates a general workflow for the physical and chemical
characterization of a metal carboxylate such as lead neodecanoate.
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Fig. 1: General workflow for the characterization of lead neodecanoate.
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Conclusion

This technical guide provides a consolidated source of information on the physical properties of
lead neodecanoate. The presented data and general experimental methodologies offer a
valuable resource for professionals in research and development. The workflow diagram
provides a logical framework for the systematic characterization of this and similar metal
carboxylate compounds. It is important to note the absence of a reported melting point in the
available literature. For all handling and experimental procedures, consulting the appropriate
Safety Data Sheet (SDS) is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15177744?utm_src=pdf-custom-synthesis
https://www.shcfchemical.com/products/detail/1.html
https://www.shcfchemical.com/products/detail/1.html
https://haz-map.com/Agents/21219
https://www.alfa-chemistry.com/lead-ii-neodecanoate-cas-27253-28-7-item-117951.htm
https://www.chemical-suppliers.eu/enp/lead-neodecanoate-PX2125839
https://www.gelest.com/wp-content/uploads/product_msds/PBL6340-msds.pdf
https://chemdad.com/index.php?c=article&id=10539
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/product/b15177744#physical-properties-of-lead-neodecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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